(3-BROMOPHENYL)(4-CYCLOHEXYLPIPERAZINO)METHANONE

• IUPAC Name: (3-bromophenyl)-(4-cyclohexylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H23BrN2O/c18-15-6-4-5-14(13-15)17(21)20-11-9-19(10-12-20)16-7-2-1-3-8-16/h4-6,13,16H,1-3,7-12H2
• InChI Key: KQBOZTBYWDYEDC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C17H23BrN2O
• Molecular Weight: 351.3 g/mol

Description

(3-Bromophenyl)(4-cyclohexylpiperazino)methanone is a chemical compound with a complex structure that includes a bromophenyl group and a cyclohexylpiperazino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromophenyl)(4-cyclohexylpiperazino)methanone typically involves the reaction of 3-bromobenzoyl chloride with 4-cyclohexylpiperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the product through various purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(3-Bromophenyl)(4-cyclohexylpiperazino)methanone can undergo several types of chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenyl group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides. The reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound.

Scientific Research Applications

(3-Bromophenyl)(4-cyclohexylpiperazino)methanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of (3-Bromophenyl)(4-cyclohexylpiperazino)methanone involves its interaction with specific molecular targets and pathways. The compound can modulate the activity of certain enzymes or receptors, leading to changes in cellular signaling and function. Detailed studies are required to fully elucidate the molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• (3-Bromophenyl)(4-methylpiperazin-1-yl)methanone
• (4-Bromophenyl)(3-hydroxy-4-methoxyphenyl)methanone

Uniqueness

(3-Bromophenyl)(4-cyclohexylpiperazino)methanone is unique due to the presence of both a bromophenyl group and a cyclohexylpiperazino group, which confer distinct chemical and biological properties. This combination of functional groups makes it a valuable compound for research and potential therapeutic applications .